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Compound of Interest

Compound Name: Borane-tetrahydrofuran

Cat. No.: B086392

For Researchers, Scientists, and Drug Development Professionals

The borane-tetrahydrofuran complex (BHs-THF) is a pivotal reagent in modern organic
synthesis, valued for its efficacy as a reducing agent and its central role in hydroboration
reactions. As a stabilized form of borane, it offers a more convenient and safer alternative to
gaseous diborane.[1][2] This guide provides an in-depth overview of its identification,
physicochemical properties, key applications, and essential safety protocols, tailored for
professionals in research and drug development.

Identification and Nomenclature

The unambiguous identification of reagents is critical for reproducible and safe laboratory work.
The primary identifier for the borane-tetrahydrofuran complex is its CAS number.
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Identifier

Value

CAS Number

14044-65-6[3]

Molecular Formula

C4H11BOJ[3]

Molecular Weight 85.94 g/mol [3]

Borane-THF, BTHF, Tetrahydrofuran borane, (T-
Synonyms .

4)-Trihydro(tetrahydrofuran)boron[4]
EC Number 237-881-8[3]

Reaxys Number

3668402

Physicochemical and Safety Data

BHs- THF is commercially available as a solution, typically 1 M in tetrahydrofuran.[5] Its physical

properties are largely influenced by the solvent. The complex is sensitive to air and moisture

and is thermally unstable, requiring specific storage and handling conditions.[6]

Property

Value

Appearance

Colorless to light yellow liquid[4]

Density (1 M solution)

~0.876 g/mL at 25 °C[6]

Flash Point -22 °C (-7.6 °F)[6]
Thermally unstable; decomposes above 35-50
Stability °C.[5][6] Reacts readily with atmospheric
moisture and water.[6]
Refrigerated (0-10 °C) under an inert
Storage atmosphere. Often stabilized with a small

amount of sodium borohydride (~0.005 M).[6][7]

Spectroscopic Identification

Spectroscopic methods are essential for confirming the identity and integrity of the BHs3-THF

complex before use.
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o 1B NMR Spectroscopy: This is the most definitive technique for characterizing borane
species. The BHs-THF complex exhibits a distinctive quartet in its proton-coupled 1B NMR
spectrum, arising from the coupling of the boron-11 nucleus with the three attached protons.
[8] The addition of the THF ligand shifts the resonance upfield compared to tricoordinate
boranes.[9]

« Infrared (IR) Spectroscopy: The IR spectrum provides evidence of the B-H bond.
Characteristic B-H stretching vibrations are typically observed in the region of 2400-2600
cm~1,[10]

» 'H NMR Spectroscopy: While less diagnostic than 1B NMR for the boron center, the *H NMR
spectrum can confirm the presence of the THF ligand and, through complex coupling
patterns, the borane protons.

Key Applications in Synthesis

BHs-THF is a versatile reagent with two primary areas of application that are fundamental to
drug development and complex molecule synthesis: hydroboration and chemoselective
reductions.

Hydroboration-Oxidation of Alkenes

The hydroboration-oxidation reaction is a cornerstone of organic synthesis for the anti-
Markovnikov hydration of alkenes and alkynes.[11] Borane-THF adds across a double bond,
with the boron atom attaching to the less sterically hindered carbon.[2] Subsequent oxidation,
typically with alkaline hydrogen peroxide, replaces the boron atom with a hydroxyl group,
yielding an alcohol.[12][13] This two-step, one-pot sequence is highly reliable and
stereospecific, with the hydrogen and hydroxyl groups adding to the same face of the double
bond (syn-addition).[2][13]

Chemoselective Reduction of Functional Groups

BHs-THF is an excellent reagent for the reduction of various functional groups. A key
advantage is its chemoselectivity, particularly for reducing carboxylic acids to primary alcohols.
[3][14] This reaction proceeds rapidly and in high yield at room temperature.[14] Notably,
BHs-THF can selectively reduce carboxylic acids in the presence of less reactive functional
groups like esters, a selectivity not achievable with stronger reducing agents like lithium
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aluminum hydride.[5][15] Other functional groups readily reduced by BHs-THF include
aldehydes, ketones, amides, and nitriles.[4][6]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the key applications of borane-
tetrahydrofuran complex.

Workflow for Hydroboration-Oxidation of an Alkene.
Workflow for the Reduction of a Carboxylic Acid.

Experimental Protocols

All manipulations involving BHs- THF must be conducted under an inert atmosphere (e.g.,
nitrogen or argon) using anhydrous solvents and dry glassware.

Protocol 6.1: Hydroboration-Oxidation of 1-Octene to 1-
Octanol[1]

This protocol is representative of the hydroboration of a terminal alkene.

e Setup: To a dry 5-mL conical vial containing a magnetic spin vane, add 1-octene (150 mg,
0.210 mL). Seal the vial with a septum cap.

e Hydroboration: Using a dry syringe, slowly inject 0.8 mL of 1.0 M BHs-THF solution into the
vial over approximately 1 minute. Slower addition improves regioselectivity.

o Reaction: Allow the solution to stir for an additional 5 minutes at room temperature to
complete the hydroboration.

e Quenching: To quench any excess BHs, carefully add 15 drops of acetone via pipette and stir
for 2 minutes.

e Oxidation: Sequentially add 4 drops of water, 0.3 mL of 3 M NaOH (aq), and 0.3 mL of 30%
H20:2 (aq). Caution: This oxidation is exothermic.

o Work-up: After the reaction is complete (as determined by TLC or GC analysis), proceed with
a standard extractive work-up to isolate the product, 1-octanol.
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Protocol 6.2: General Procedure for the Reduction of a
Carboxylic Acid

This protocol provides a general framework for the selective reduction of a carboxylic acid.

Setup: A solution of the carboxylic acid (1 equivalent) in anhydrous THF is prepared in a
flame-dried, three-neck flask under an inert atmosphere and cooled to 0 °C in an ice bath.

o Addition of Reagent: 1.0 M BHs-THF solution (typically 1.1-1.5 equivalents) is added
dropwise to the stirred solution of the carboxylic acid. Vigorous hydrogen gas evolution is
often observed.[14]

¢ Reaction: After the addition is complete, the reaction mixture is typically allowed to warm to
room temperature and stirred until the starting material is consumed (monitored by TLC or
LC-MS).

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of methanol or
water at 0 °C to destroy any excess borane.

e Work-up: The mixture is concentrated, and the resulting residue is treated with an aqueous
acid (e.g., 1 M HCI) and extracted with an organic solvent (e.g., ethyl acetate). The combined
organic layers are washed, dried, and concentrated to yield the primary alcohol.

Safety and Handling

Borane-tetrahydrofuran complex is a hazardous reagent that demands careful handling.

Flammability: The solution is highly flammable, with a low flash point. It must be kept away
from all ignition sources.

o Reactivity: It reacts violently with water, releasing flammable hydrogen gas.[6] It is air-
sensitive and can form explosive peroxides upon prolonged contact with air.[4]

o Storage: Always store refrigerated (0-10 °C) under an inert gas in a tightly sealed container.

o Personal Protective Equipment (PPE): Handle only in a well-ventilated fume hood. Wear
appropriate PPE, including safety goggles, a lab coat, and suitable gloves.
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o Disposal: Excess reagent must be quenched carefully by a trained professional using a
suitable protocol, typically involving slow addition to a protic solvent like isopropanol.

Conclusion

The borane-tetrahydrofuran complex is an indispensable tool for synthetic chemists in
academia and industry. Its ability to perform reliable hydroborations and highly chemoselective
reductions makes it a reagent of choice for the synthesis of complex molecules and active
pharmaceutical ingredients. A thorough understanding of its identification, properties, and
stringent handling requirements is paramount to its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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